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Compound of Interest

Compound Name: Dieldrin

Cat. No.: B1670511

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with hazardous substances like Dieldrin.
This guide provides essential, immediate safety and logistical information, including detailed
operational plans and disposal protocols to build a foundation of trust and safety in your
laboratory.

Dieldrin is a highly toxic and persistent organochlorine pesticide.[1] Exposure, whether through
inhalation, ingestion, or skin contact, can lead to severe health effects, including neurological
damage and an increased risk of cancer.[2][3] Therefore, strict adherence to safety protocols is
crucial.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
Dieldrin. This includes:

o Eye and Face Protection: Wear safety glasses with side shields or goggles.[4] In situations
with a higher risk of splashing, a face shield should be worn in addition to goggles.[4][5]

e Hand Protection: Chemical-resistant gloves are essential. Nitrile and natural rubber gloves
are recommended.[2] Always inspect gloves for any signs of degradation or perforation
before use and change them frequently.[6]
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o Respiratory Protection: The type of respiratory protection depends on the concentration of
airborne Dieldrin. For concentrations greater than 0.1 mg/ms3, a pressure-demand supplied-
air respirator is necessary.[2] For concentrations exceeding 50 mg/m3, a pressure-demand
Self-Contained Breathing Apparatus (SCBA) is required.[2] A U.S. Bureau of Mines approved
respirator should be used for any handling of Dieldrin dust.[5]

» Protective Clothing: Wear impervious, chemical-resistant clothing, such as Tyvek® coveralls,
to prevent skin contact.[2][7] An impervious apron is also recommended.[4] All protective
clothing should be removed before leaving the work area.[5]

Exposure Limits and Physical Properties

The following table summarizes the established occupational exposure limits and key physical
properties of Dieldrin. Adherence to these limits is critical for personnel safety.

Parameter Value Agencyl/Source
OSHA PEL (8-hr TWA) 0.25 mg/m3 OSHA[?]

NIOSH REL (10-hr TWA) 0.25 mg/m3 NIOSHI[2]

ACGIH TLV (8-hr TWA) 0.1 mg/m3 ACGIH[2]

IDLH 50 mg/m3 NIOSH[2]

Physical State Solid CAMEO Chemicals[5]
Molecular Weight 380.93 g/mol CAMEO Chemicals[5]
Freezing Point 176°C (349°F) CAMEO Chemicals[5]

Operational Plan for Handling Dieldrin

This step-by-step guide outlines the essential procedures for safely handling Dieldrin in a
laboratory setting.

1. Preparation and Precautionary Measures:

» Obtain and thoroughly review the Safety Data Sheet (SDS) for Dieldrin before starting any
work.[4][6]
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Ensure that a designated work area, such as a chemical fume hood, is clean and
uncluttered.

Verify that an emergency shower and eyewash station are readily accessible and in good
working order.[4]

Assemble all necessary PPE and ensure it is in good condition.

Prepare all required equipment and reagents before handling Dieldrin to minimize
movement and potential for spills.

. Handling Procedure:
Work exclusively within a certified chemical fume hood to minimize inhalation exposure.

When weighing solid Dieldrin, do so on a tared, disposable weighing paper or in a contained
vessel to prevent contamination of the balance.

Handle Dieldrin with non-sparking tools.

Keep containers of Dieldrin tightly closed when not in use.[6]

Avoid creating dust. If the material is in powdered form, handle it with extreme care.[6]
. Decontamination:

Personnel: In case of skin contact, immediately remove all contaminated clothing and wash
the affected area with copious amounts of soap and water.[2] If Dieldrin comes into contact
with the eyes, flush with large amounts of water for at least 30 minutes, lifting the upper and
lower eyelids.[2] Seek immediate medical attention in all cases of exposure.[2][5]

Equipment and Work Surfaces: At the end of each work session, thoroughly decontaminate
all equipment and work surfaces with a suitable solvent (e.g., acetone, followed by soap and
water), ensuring proper ventilation. Collect all cleaning materials as hazardous waste.

. Waste Disposal:

Dieldrin and all materials contaminated with it are considered hazardous waste.[8]
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o Collect all Dieldrin waste, including empty containers, contaminated PPE, and cleaning
materials, in clearly labeled, sealed containers.[2][6]

» Waste material should be disposed of by burning in a proper incinerator designed for
organochlorine waste.[1][8]

o Comply with all local, state, and federal regulations for the disposal of toxic wastes.[8] Do not
wash Dieldrin waste into the sewer system.[2]

Emergency Spill Response

In the event of a Dieldrin spill, follow these procedures immediately:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]
» Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.[2]

» Contain: Moisten the spilled material with a suitable liquid (e.g., water, if not reactive) to
prevent dust from becoming airborne.[2]

e Clean-up: Use a HEPA-filter vacuum for clean-up and place the collected material and any
contaminated soil or absorbents into sealed containers for disposal as hazardous waste.[2]

» Decontaminate: Thoroughly wash the spill area after the clean-up is complete.[2]
o Report: Notify the appropriate safety personnel at your institution.

Workflow for Safe Handling of Dieldrin

The following diagram illustrates the logical workflow for the safe handling of Dieldrin, from
initial planning to final disposal.
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Workflow for the safe handling of Dieldrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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